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For Researchers, Scientists, and Drug Development Professionals

Introduction to Indium-113m
Indium-113m (¹¹³ᵐIn) is a metastable isotope of indium that decays by isomeric transition with

a short half-life, making it a valuable tool in nuclear medicine and radiopharmaceutical

research. Its favorable decay characteristics, including a single prominent gamma emission

and the absence of beta radiation, contribute to lower patient radiation doses in diagnostic

procedures. This document provides detailed information on the dosimetry, radiation safety,

and handling protocols for ¹¹³ᵐIn to ensure the safety of laboratory personnel and the integrity

of experimental work.

Dosimetry and Physical Data
Accurate dosimetric data is fundamental for radiation safety calculations and ensuring

personnel exposures are kept As Low As Reasonably Achievable (ALARA).

Physical and Decay Characteristics
The key physical and decay properties of Indium-113m are summarized in the table below.
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Parameter Value Reference

Half-life (T½) 1.658 hours (99.48 minutes) [1][2]

Decay Mode Isomeric Transition (IT) [1][2]

Primary Gamma Energy 391.7 keV [3]

Mean Photon Energy 0.26063 MeV [1]

Mean Electron Energy 0.13609 MeV [1]

Daughter Isotope Indium-113 (Stable) [1]

Dosimetry Data
Understanding the dose rates is critical for planning experiments and establishing safe working

distances and times.

Parameter Value Unit

Specific Gamma Ray Constant 0.243 R·m²/Ci·hr

Air Kerma Rate Constant 1.177e-17 Gy·m²/Bq·s

Radiation Safety Protocols
A robust radiation safety program is mandatory when handling ¹¹³ᵐIn. The following protocols

are designed to minimize radiation exposure and prevent contamination.

Shielding
Proper shielding is the primary method for reducing external radiation exposure. Due to the

391.7 keV gamma emission of ¹¹³ᵐIn, lead is an effective shielding material.

Shielding Attenuation Lead Thickness (mm)

Half-Value Layer (HVL) ~2.5 - 3.0

Tenth-Value Layer (TVL) ~8.5 - 10.0
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Note: The provided shielding values are estimates for the 391.7 keV gamma energy of ¹¹³ᵐIn.

The exact thickness may vary based on the specific lead alloy and geometry.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling ¹¹³ᵐIn.

PPE Item Specification

Lab Coat Full-length, buttoned

Gloves Double-layered, disposable nitrile or latex

Eye Protection Safety glasses with side shields or goggles

Dosimetry Whole-body and ring dosimeters

Designated Work Area
All work with ¹¹³ᵐIn should be conducted in a designated and properly labeled area.

Work Surface: Cover with absorbent, plastic-backed paper.

Ventilation: Use a fume hood if there is a risk of aerosol generation.

Labeling: Clearly label all containers, equipment, and the work area with "Caution,

Radioactive Material" signs, including the isotope, activity, and date.

Experimental Protocols
The following are detailed protocols for the safe handling and use of Indium-113m in a

laboratory setting.

Protocol for Handling ¹¹³ᵐIn Eluate
This protocol outlines the steps for safely handling the eluate from a Tin-113/Indium-113m

generator.
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Workflow for Handling Indium-113m Eluate

Preparation

Elution

Handling and Use

Post-Procedure

Don appropriate PPE

Prepare designated work area

Set up lead shielding

Elute ¹¹³ᵐIn from generator

Measure activity in a dose calibrator

Record activity, time, and volume

Transfer eluate to a shielded vial

Aliquot for experiment behind shielding

Perform experimental procedure

Monitor hands, clothing, and shoes

Survey work area for contamination

Decontaminate if necessary

Dispose of radioactive waste

Remove and dispose of PPE
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Preparation:

1. Don all required PPE, including a lab coat, double gloves, safety glasses, and dosimetry

badges.

2. Prepare the designated work area by covering the surface with absorbent paper.

3. Place all necessary equipment and reagents within the work area.

4. Position lead shielding to minimize exposure during elution and subsequent handling.

Elution and Measurement:

1. Following the manufacturer's instructions, elute the ¹¹³ᵐIn from the ¹¹³Sn/¹¹³ᵐIn generator

into a shielded vial.

2. Carefully transfer the vial to a dose calibrator and measure the activity.

3. Record the total activity, volume, time of measurement, and generator details in a logbook.

Experimental Use:

1. Perform all subsequent manipulations of the ¹¹³ᵐIn eluate behind appropriate lead

shielding.

2. Use tongs or other remote handling tools to minimize hand exposure.

3. For radiolabeling reactions, add the required volume of ¹¹³ᵐIn to the reaction vial using a

shielded syringe.

Post-Procedure:

1. After completing the experiment, monitor your hands, lab coat, and shoes for

contamination with a survey meter.

2. Thoroughly survey the work area and all equipment used.

3. If contamination is detected, decontaminate the area using appropriate cleaning agents.
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4. Segregate and dispose of all radioactive waste according to the waste disposal protocol.

5. Remove and dispose of outer gloves, followed by hand washing, then remove other PPE.

Quality Control of ¹¹³ᵐIn Radiopharmaceuticals
Quality control is essential to ensure the purity and efficacy of ¹¹³ᵐIn-labeled compounds.[4][5]

[6]

Quality Control Pathway for ¹¹³ᵐIn Radiopharmaceuticals

Physicochemical Tests

Biological Tests

¹¹³ᵐIn-labeled Compound

Radiochemical Purity (TLC/HPLC) pH Measurement Visual Inspection (Clarity, Color)

QC Pass?

Sterility Test Bacterial Endotoxin (LAL Test)

Release for Use
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Reject and Investigate
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Concurrent/Retrospective Concurrent/Retrospective
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Quality Control for ¹¹³ᵐIn Radiopharmaceuticals

Radiochemical Purity (RCP):

Method: Instant Thin-Layer Chromatography (ITLC) or High-Performance Liquid

Chromatography (HPLC).

Procedure (ITLC):

1. Spot a small amount of the radiolabeled compound onto an ITLC strip.

2. Develop the strip in an appropriate solvent system.

3. Cut the strip into sections and count the radioactivity in each section using a gamma

counter or scan with a radiochromatogram scanner.

4. Calculate the percentage of radioactivity associated with the desired compound.

Acceptance Criteria: Typically >95% RCP.

pH Measurement:

Method: Use a calibrated pH meter or pH-indicator strips.

Procedure: Aseptically withdraw a small aliquot and measure the pH.

Acceptance Criteria: Within the specified range for the preparation (e.g., physiological pH).

Visual Inspection:

Procedure: Visually inspect the solution in a shielded vial for clarity, color, and the

presence of particulate matter.

Acceptance Criteria: The solution should be clear, colorless, and free of visible particles.

Sterility and Pyrogenicity:

For preparations intended for in vivo use, sterility and bacterial endotoxin (pyrogen) testing

are required.
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Due to the short half-life of ¹¹³ᵐIn, these tests may be performed retrospectively on a batch

basis.

Contamination Monitoring Protocol
Regular monitoring is crucial to detect and manage contamination promptly.

Frequency:

At the end of each procedure: Survey hands, clothing, and the immediate work area.

Daily: If ¹¹³ᵐIn is used daily, a more thorough survey of the lab should be performed at the

end of the day.

Weekly/Monthly: A documented, formal survey of the entire laboratory.

Instrumentation:

A Geiger-Müller (GM) survey meter with a pancake probe is suitable for detecting the

gamma radiation from ¹¹³ᵐIn.

Ensure the instrument is calibrated and a daily source check is performed before use.

Procedure:

1. Direct Survey:

Measure the background radiation level in an uncontaminated area.

Hold the probe approximately 1 cm from the surface and move it slowly (about 2-5

cm/second).

A reading of more than twice the background level indicates potential contamination.

2. Wipe Test (for removable contamination):

Wipe a 100 cm² area with a filter paper or cotton swab.

Analyze the wipe using a gamma counter.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record results in disintegrations per minute (DPM) per 100 cm².

Action Levels:

Establish action levels for both fixed and removable contamination based on regulatory

guidelines.

If action levels are exceeded, the area must be decontaminated and resurveyed.

Radioactive Waste Disposal
All waste generated from ¹¹³ᵐIn handling must be managed as radioactive waste.
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Radioactive Waste Segregation and Disposal Pathway

Segregation at Source

Interim Storage

Waste Generation
(¹¹³ᵐIn Contaminated)

Dry Solid Waste
(Gloves, Paper, Vials) Aqueous Liquid Waste Sharps Waste

(Needles, Syringes)

Labeled, Shielded Solid Waste Bin Labeled, Shielded Liquid Waste Carboy Labeled, Puncture-Proof Sharps Container

Decay-in-Storage
(Minimum 10 Half-Lives)

Survey Waste for Background Levels

Dispose as Radioactive Waste

Above background

Dispose as Non-Radioactive Waste
(Obliterate Rad Symbols)

At or below background
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Radioactive Waste Disposal Pathway

Segregation:
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Solid Waste: Gloves, absorbent paper, empty vials, etc., should be placed in a designated,

labeled, and shielded container lined with a plastic bag.

Liquid Waste: Aqueous waste should be collected in a clearly labeled, shielded carboy. Do

not mix with organic solvents.

Sharps: Needles and syringes should be placed in a labeled, puncture-proof sharps

container.

Decay-in-Storage:

Due to its short half-life (1.658 hours), ¹¹³ᵐIn waste is ideal for decay-in-storage.

Store the segregated waste in a designated, shielded, and secure area for at least 10 half-

lives (approximately 17 hours). For practical purposes and to account for potential

contamination with the longer-lived parent, ¹¹³Sn (half-life 115 days), a longer storage

period may be required, as determined by the Radiation Safety Officer.

Disposal:

After the decay period, survey the waste container with a GM meter.

If the readings are indistinguishable from background, and with the approval of the

Radiation Safety Officer, the waste can be disposed of as non-radioactive waste after all

radioactive labels have been defaced or removed.

If the readings are above background, the waste must be managed as radioactive waste.

Emergency Procedures
In the event of a spill or personnel contamination, follow these procedures immediately.

Minor Spill:

Notify: Inform personnel in the immediate area.

Contain: Cover the spill with absorbent paper.
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Clean: Starting from the outside and working inwards, clean the area with a suitable

decontaminant.

Survey: Monitor the area, your hands, and clothing to ensure decontamination is

complete.

Report: Report the incident to the Radiation Safety Officer.

Major Spill or Personnel Contamination:

Alert: Notify all personnel to evacuate the immediate area.

Isolate: Secure the area to prevent entry.

Assist: If personnel are contaminated, remove contaminated clothing and wash affected

skin with mild soap and water.

Contact: Immediately contact the Radiation Safety Officer and follow their instructions.

By adhering to these application notes and protocols, researchers, scientists, and drug

development professionals can safely and effectively work with Indium-113m, minimizing risks

and ensuring the quality and reliability of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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